![molecular formula C22H38N4O B5605240 2-[4-(1-butyl-1H-imidazol-2-yl)-1-piperidinyl]-N-cyclooctylacetamide](/img/structure/B5605240.png)
2-[4-(1-butyl-1H-imidazol-2-yl)-1-piperidinyl]-N-cyclooctylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[4-(1-butyl-1H-imidazol-2-yl)-1-piperidinyl]-N-cyclooctylacetamide is a compound of interest due to its structural complexity and potential for various applications in chemical and pharmaceutical research. The specificity of the molecular structure suggests a potential for unique interactions with biological targets.
Synthesis Analysis
While the specific synthesis of this compound is not detailed in the available literature, compounds with similar structural features have been synthesized through multi-step processes involving the formation of imidazole rings, piperidine incorporation, and acetylation. For example, Shibuya et al. (2018) discuss the synthesis of closely related compounds where enhancing aqueous solubility and oral absorption were key objectives, achieved through the strategic insertion of specific functional groups (Shibuya et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound often includes crucial elements such as imidazole and piperidine rings which are essential for their biological activity. Chen et al. (2021) provide insights into the structural characterization and analysis of related compounds using NMR, FT-IR, and X-ray diffraction, highlighting the importance of these techniques in confirming molecular geometry, electronic structure, and potential reactivity (Chen et al., 2021).
Chemical Reactions and Properties
The chemical reactivity of such compounds can involve interactions at the imidazole and piperidine sites, potentially leading to various chemical transformations including substitutions, ring openings, or conformational changes. This reactivity is crucial for the compound's biological interactions and potential therapeutic applications.
Physical Properties Analysis
The physical properties, including solubility, melting point, and stability, of compounds like this compound, are influenced by their molecular structure. For instance, the introduction of a piperazine unit significantly improves aqueous solubility and oral absorption in related compounds, as noted by Shibuya et al. (2018) (Shibuya et al., 2018).
Mechanism of Action
The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature .
Future Directions
Imidazole has become an important synthon in the development of new drugs . With the increasing public health problems due to antimicrobial resistance in drug therapy, there is a need for the development of a new drug that overcomes these problems . Therefore, the future direction could involve the development of novel drugs using imidazole as a core structure .
properties
IUPAC Name |
2-[4-(1-butylimidazol-2-yl)piperidin-1-yl]-N-cyclooctylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H38N4O/c1-2-3-14-26-17-13-23-22(26)19-11-15-25(16-12-19)18-21(27)24-20-9-7-5-4-6-8-10-20/h13,17,19-20H,2-12,14-16,18H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWGAPCKWPFOOQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=CN=C1C2CCN(CC2)CC(=O)NC3CCCCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H38N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.